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Compound of Interest

Compound Name: Lenalidomide 4'-PEG1-azide

Cat. No.: B12372323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Lenalidomide 4'-PEG1-azide. Adherence to these procedures is critical for ensuring

laboratory safety and environmental compliance. Due to the parent compound's known hazards

and the reactive nature of the azide group, this substance must be managed as hazardous

chemical waste.

I. Chemical Safety and Hazard Assessment
Lenalidomide, the parent compound, is classified as a hazardous chemical with potential

reproductive and organ toxicity through prolonged exposure.[1] While a safety data sheet

(SDS) for Lenalidomide 4'-PEG1-azide from one supplier suggests it does not meet the

criteria for hazardous classification under specific EC Directives, a conservative approach is

mandated. The azide functional group also warrants cautious handling. Therefore, this

compound must be disposed of through an approved hazardous waste disposal plant.[1]

Key Hazard Information:
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Compound
Component

CAS Number
Molecular
Formula

Molecular
Weight

Known
Hazards

Lenalidomide 191732-72-6 C₁₃H₁₃N₃O₃ 259.26 g/mol

May damage

fertility or the

unborn child;

May cause

damage to

organs through

prolonged or

repeated

exposure.[1]

Lenalidomide 4'-

PEG1-azide
2399455-45-7 C₁₇H₂₀N₆O₄ 372.39 g/mol

Parent

compound is

hazardous; Azide

group is

potentially

reactive. Treat as

hazardous

waste.[1]

II. Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe collection, storage, and disposal of

Lenalidomide 4'-PEG1-azide waste.

1. Personal Protective Equipment (PPE) and Handling:

Handling: Always handle Lenalidomide 4'-PEG1-azide in a chemical fume hood to avoid

inhalation of dust or aerosols.

PPE: Wear appropriate personal protective equipment, including a lab coat, safety glasses

with side shields, and chemical-resistant gloves.[1]

2. Waste Segregation and Collection:
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Waste Type: This procedure applies to solid Lenalidomide 4'-PEG1-azide, solutions

containing the compound, and contaminated lab supplies (e.g., pipette tips, gloves, weigh

boats, empty containers).

Solid Waste:

Collect pure solid waste in its original container if possible.[2] If not, use a clearly labeled,

compatible container with a secure screw-on cap.[3]

Collect chemically contaminated lab supplies (gloves, wipes, etc.) by double-bagging them

in clear plastic bags.[3]

Liquid Waste:

Collect liquid waste containing Lenalidomide 4'-PEG1-azide in a dedicated, leak-proof,

and chemically compatible container with a secure screw-on cap.[2][3]

Do not mix this waste with other chemical waste streams unless explicitly approved by

your institution's Environmental Health & Safety (EH&S) department. Specifically, keep it

separate from incompatible materials like strong oxidizing agents.[1][4]

Do not dispose of this chemical down the drain.[5]

3. Waste Container Labeling and Storage:

Labeling: Immediately label all waste containers with a "Hazardous Waste" label.[6] The label

must include:

The full chemical name: "Lenalidomide 4'-PEG1-azide Waste"

The primary hazards (e.g., "Toxic," "Reproductive Hazard")

The date waste was first added to the container

The name of the principal investigator or lab group

Storage:
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Store waste containers in a designated and clearly marked "Satellite Accumulation Area"

(SAA) within the laboratory.[4]

Ensure all containers are kept tightly closed except when adding waste.[3][6]

Use secondary containment (e.g., a chemical-resistant tray or bin) to capture any potential

leaks.[3] The secondary container must be able to hold 110% of the volume of the primary

container.[3]

Store below eye level and away from heat or sources of ignition.[2]

4. Requesting Waste Disposal:

Contact EH&S: Follow your institution's specific procedures to request a hazardous waste

pickup from the Environmental Health & Safety (EH&S) department or equivalent authority.

[2]

Timelines: Be aware of accumulation time limits. Hazardous waste must typically be

collected within a specific timeframe (e.g., 90 or 180 days) from the start date on the label.[2]

[3]

III. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of waste

containing Lenalidomide 4'-PEG1-azide.
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Caption: Disposal workflow for Lenalidomide 4'-PEG1-azide waste.
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This guide is intended to provide a framework for safe disposal. Always consult your

institution's specific chemical hygiene plan and EH&S department for local regulations and

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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